3-(4-benzylpiperidin-1-yl)-6-(2-methylpropane-2-sulfonyl)pyridazine

• IUPAC Name: 3-(4-benzylpiperidin-1-yl)-6-tert-butylsulfonylpyridazine
• InChI: InChI=1S/C20H27N3O2S/c1-20(2,3)26(24,25)19-10-9-18(21-22-19)23-13-11-17(12-14-23)15-16-7-5-4-6-8-16/h4-10,17H,11-15H2,1-3H3
• InChI Key: BVOYVPCVSXIWAY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)S(=O)(=O)C1=NN=C(C=C1)N2CCC(CC2)CC3=CC=CC=C3
• Molecular Formula: C20H27N3O2S
• Molecular Weight: 373.5 g/mol

Description

3-(4-Benzylpiperidin-1-yl)-6-(2-methylpropane-2-sulfonyl)pyridazine (BPSP) is an organic compound that has been studied for its potential use in scientific research. BPSP has been found to have interesting biochemical and physiological effects, as well as a wide range of applications in laboratory experiments.

Mechanism of Action

The mechanism of action of 3-(4-benzylpiperidin-1-yl)-6-(2-methylpropane-2-sulfonyl)pyridazine is not yet fully understood. However, it is believed that 3-(4-benzylpiperidin-1-yl)-6-(2-methylpropane-2-sulfonyl)pyridazine acts as an inhibitor of certain enzymes, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). Inhibition of these enzymes is thought to be responsible for the biochemical and physiological effects of 3-(4-benzylpiperidin-1-yl)-6-(2-methylpropane-2-sulfonyl)pyridazine.
Biochemical and Physiological Effects
3-(4-benzylpiperidin-1-yl)-6-(2-methylpropane-2-sulfonyl)pyridazine has been found to have a variety of biochemical and physiological effects. It has been found to have anti-inflammatory, antioxidant, and anticancer effects. 3-(4-benzylpiperidin-1-yl)-6-(2-methylpropane-2-sulfonyl)pyridazine has also been found to have neuroprotective effects, as well as protective effects against oxidative stress and neuronal damage. Furthermore, 3-(4-benzylpiperidin-1-yl)-6-(2-methylpropane-2-sulfonyl)pyridazine has been found to have anti-apoptotic and anti-fibrotic effects.

Advantages and Limitations for Lab Experiments

The use of 3-(4-benzylpiperidin-1-yl)-6-(2-methylpropane-2-sulfonyl)pyridazine in laboratory experiments has several advantages. 3-(4-benzylpiperidin-1-yl)-6-(2-methylpropane-2-sulfonyl)pyridazine is relatively inexpensive and easy to synthesize, making it a cost-effective option for research. Furthermore, 3-(4-benzylpiperidin-1-yl)-6-(2-methylpropane-2-sulfonyl)pyridazine is highly soluble in a variety of solvents, making it easy to use in various experiments. However, there are some limitations to the use of 3-(4-benzylpiperidin-1-yl)-6-(2-methylpropane-2-sulfonyl)pyridazine in laboratory experiments. 3-(4-benzylpiperidin-1-yl)-6-(2-methylpropane-2-sulfonyl)pyridazine is not very stable in the presence of light or heat, making it difficult to store or transport. Furthermore, 3-(4-benzylpiperidin-1-yl)-6-(2-methylpropane-2-sulfonyl)pyridazine is not very soluble in water, making it difficult to use in certain experiments.

Future Directions

There are many potential future directions for the use of 3-(4-benzylpiperidin-1-yl)-6-(2-methylpropane-2-sulfonyl)pyridazine in scientific research. 3-(4-benzylpiperidin-1-yl)-6-(2-methylpropane-2-sulfonyl)pyridazine could be used to develop novel drugs and treatments for various diseases, such as cancer, Alzheimer’s disease, and diabetes. Furthermore, 3-(4-benzylpiperidin-1-yl)-6-(2-methylpropane-2-sulfonyl)pyridazine could be used to develop new catalysts for chemical reactions, as well as new materials for industrial applications. Finally, 3-(4-benzylpiperidin-1-yl)-6-(2-methylpropane-2-sulfonyl)pyridazine could be used to develop new methods for synthesizing organic compounds, as well as new methods for analyzing and characterizing compounds.

Synthesis Methods

The synthesis of 3-(4-benzylpiperidin-1-yl)-6-(2-methylpropane-2-sulfonyl)pyridazine is a multi-step process that involves the use of several chemicals. The first step is the preparation of 4-benzylpiperidine, which can be done by reacting benzaldehyde with piperidine in the presence of a base such as sodium hydroxide. The second step is the condensation of 4-benzylpiperidine with 2-methylpropane-2-sulfonyl chloride, which yields 3-(4-benzylpiperidin-1-yl)-6-(2-methylpropane-2-sulfonyl)pyridazine. The final step is the purification of the product, which can be done by recrystallization or column chromatography.

Scientific Research Applications

3-(4-benzylpiperidin-1-yl)-6-(2-methylpropane-2-sulfonyl)pyridazine has been studied for its potential use in scientific research. It has been found to have interesting biochemical and physiological effects, as well as a wide range of applications in laboratory experiments. 3-(4-benzylpiperidin-1-yl)-6-(2-methylpropane-2-sulfonyl)pyridazine has been used as a reagent in the synthesis of various compounds, including heterocyclic compounds and peptides. It has also been used as a catalyst in the synthesis of various organic compounds, such as amines, alcohols, and carboxylic acids. Furthermore, 3-(4-benzylpiperidin-1-yl)-6-(2-methylpropane-2-sulfonyl)pyridazine has been used in the synthesis of novel drugs, such as antifungal agents, antiviral agents, and anticancer agents.